Cas no 1212836-38-8 ((2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol
• CAS No: 1212836-38-8
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD09254032
• CID: 5596239
• PubChem ID: 66513950
• Update Time: 2025-06-08

(2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-CHLORO-3-FLUOROPHENYL)ETHAN-1-OL
• (R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-4-chloro-3-fluoro-, (βR)-
• (R)-2-Amino-2-(4-chloro-3-fluorophenyl)ethanol
• 1212836-38-8
• AKOS015928369
• Y12072
• CS-0353046
• EN300-1983901
• (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol

• MDL： MFCD09254032
• Inchi： 1S/C8H9ClFNO/c9-6-2-1-5(3-7(6)10)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： BLNCONOUQXEUCP-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC=C(Cl)C(F)=C1

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 323.5±37.0 °C(Predicted)
• pka: 12.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol (CAS No. 1212836-38-8)

(2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1212836-38-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. Its molecular structure incorporates both chiral and halogenated aromatic groups, making it a versatile intermediate in the synthesis of complex molecules.

The compound belongs to a class of molecules that exhibit promising biological activity, particularly in the context of drug discovery. The presence of a secondary amine group and a fluorinated phenyl ring contributes to its reactivity and interaction with biological targets. These features make it a valuable building block for designing novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved pharmacological profiles. The stereochemistry of (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol is crucial for its biological activity, and its (R)-configuration has been extensively studied for its potential advantages over other stereoisomers. This specificity is often achieved through advanced synthetic methodologies that ensure high enantiomeric purity.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The process typically involves multi-step reactions, including functional group transformations, protection-deprotection strategies, and stereocontrol techniques. The use of advanced catalytic systems and transition metal complexes has significantly enhanced the efficiency and selectivity of these synthetic routes.

Recent advancements in computational chemistry have also played a pivotal role in the design and optimization of synthetic pathways for compounds like (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol. Molecular modeling techniques allow researchers to predict the behavior of molecules under various reaction conditions, thereby reducing experimental trial-and-error. This approach has not only accelerated the discovery process but also minimized waste generation, aligning with green chemistry principles.

The pharmacological potential of this compound has been explored in several preclinical studies. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that it may exhibit similar or even enhanced biological activities. Initial studies have indicated that derivatives of this compound may possess properties such as receptor binding affinity, enzyme inhibition, or anti-inflammatory effects. These findings have prompted further investigation into its therapeutic applications.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability and bioavailability. In the case of (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol, the fluorine atom at the 3-position of the phenyl ring is strategically placed to enhance interactions with biological targets while maintaining structural integrity.

Moreover, the chloro substituent at the 4-position adds another layer of complexity to the molecule's reactivity. This group can participate in various chemical transformations, allowing for further derivatization and customization. Such flexibility is crucial for developing a diverse library of compounds for high-throughput screening (HTS) campaigns.

The demand for high-quality intermediates like (2R)-2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol continues to grow as pharmaceutical companies seek innovative solutions for drug development. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure that these intermediates meet the exacting standards required by researchers and clinicians alike.

In conclusion, (CAS No. 1212836-38-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis requires sophisticated methodologies, while its pharmacological profile suggests promising avenues for further research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.